Cas no 918871-66-6 (3-Butyn-1-amine, 4-bromo-)

• Product Name: 3-Butyn-1-amine, 4-bromo-
• CAS No: 918871-66-6
• MF: C₄H₆BrN
• MW: 148.001140117645
• CID: 769740
• PubChem ID: 55284525
• Update Time: 2025-11-02

3-Butyn-1-amine, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-1-amine, 4-bromo-
• 4-bromobut-3-yn-1-amine
• EN300-7571547
• DTXSID20717426
• 918871-66-6
• SCHEMBL17188604
• AKOS006349174

• Inchi： 1S/C4H6BrN/c5-3-1-2-4-6/h2,4,6H2
• InChI Key： IWGIJIJTMCXEFN-UHFFFAOYSA-N
• SMILES： BrC#CCCN

Computed Properties

• Exact Mass: 146.96836g/mol
• Monoisotopic Mass: 146.96836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 76
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Haloacetylenes and derivatives

Additional information on 3-Butyn-1-amine, 4-bromo-

3-Butyn-1-amine, 4-bromo- (CAS No. 918871-66-6): A Comprehensive Overview

3-Butyn-1-amine, 4-bromo- (CAS No. 918871-66-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This brominated amine derivative is particularly notable for its role in synthetic chemistry, pharmaceutical research, and material science. The compound's molecular structure, featuring both an amine group and a bromine substituent on a butynyl backbone, makes it a valuable intermediate in various chemical reactions.

The growing interest in 3-Butyn-1-amine, 4-bromo- can be attributed to its utility in click chemistry and cross-coupling reactions, which are pivotal in modern drug discovery and material synthesis. Researchers are increasingly exploring its potential in creating novel bioconjugates and functionalized polymers, aligning with the current trend towards sustainable and efficient chemical processes. The compound's ability to participate in Sonogashira coupling and other palladium-catalyzed reactions further enhances its appeal in industrial and academic settings.

From a physicochemical perspective, 3-Butyn-1-amine, 4-bromo- exhibits distinct characteristics that set it apart from similar compounds. Its molecular weight, solubility profile, and reactivity patterns make it suitable for a wide range of experimental conditions. Recent studies have highlighted its stability under ambient conditions, which is a critical factor for storage and handling in laboratory environments. These properties are particularly relevant given the increasing demand for stable intermediates in high-throughput screening and combinatorial chemistry.

The application spectrum of 3-Butyn-1-amine, 4-bromo- extends to the development of bioactive molecules and advanced materials. In pharmaceutical research, it serves as a key building block for the synthesis of potential drug candidates targeting various diseases. The compound's versatility is also evident in material science, where it contributes to the creation of conductive polymers and nanostructured materials. These applications are particularly timely, as the scientific community focuses on innovative solutions for healthcare and technology challenges.

Market dynamics for 3-Butyn-1-amine, 4-bromo- reflect the broader trends in specialty chemicals. The compound's niche applications have led to a steady demand from research institutions and chemical manufacturers. Suppliers are increasingly offering high-purity grades of this chemical to meet the stringent requirements of modern research protocols. This aligns with the industry's shift towards precision chemistry and custom synthesis services, which are becoming more prevalent in response to client needs.

Quality control and analytical characterization of 3-Butyn-1-amine, 4-bromo- are critical aspects of its production and utilization. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. These analytical protocols are essential given the compound's role in sensitive applications where even minor impurities can significantly impact experimental outcomes.

Looking ahead, the future prospects for 3-Butyn-1-amine, 4-bromo- appear promising. As research continues to uncover new applications for this versatile compound, its importance in various scientific disciplines is likely to grow. The ongoing developments in green chemistry and sustainable synthesis methods may further enhance its utility, particularly if more environmentally friendly production routes can be established. This aligns well with current scientific priorities and industrial trends.

For researchers and professionals working with 3-Butyn-1-amine, 4-bromo-, staying informed about the latest developments is crucial. The compound's unique properties and applications make it a subject of ongoing investigation, with new findings regularly emerging in scientific literature. As the chemical industry continues to evolve, this brominated amine derivative is poised to maintain its relevance in cutting-edge research and innovative applications across multiple disciplines.